3-ethynyl-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]benzamide

• IUPAC Name: 3-ethynyl-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C21H20N2O2/c1-2-16-9-6-10-18(13-16)21(25)22-19-14-20(24)23(15-19)12-11-17-7-4-3-5-8-17/h1,3-10,13,19H,11-12,14-15H2,(H,22,25)
• InChI Key: UEMKLKVEKZRRIO-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)C(=O)NC2CC(=O)N(C2)CCC3=CC=CC=C3
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis The synthesis of compounds related to 3-ethynyl-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]benzamide involves multiple steps, including the combination of benzamides and various functional groups to achieve selective receptor agonist properties or to enhance the compound's chemical and physical characteristics. For example, Fujio et al. (2000) synthesized a series of benzamides as selective agonists for the 5-HT1A receptor, highlighting the methodological approaches in modifying the pyrrolidinyl moiety for targeted receptor interactions (Fujio et al., 2000).

Molecular Structure Analysis The structural analysis of benzamide derivatives often involves X-ray crystallography, Hirshfeld surface analysis, and DFT calculations to understand the intermolecular interactions and stabilization mechanisms. Saeed et al. (2020) provided an in-depth analysis of antipyrine-like derivatives, offering insights into the stabilization of molecular structures through hydrogen bonding and π-interactions (Saeed et al., 2020).

Chemical Reactions and Properties The chemical properties of benzamide derivatives, including their reactivity and interactions with various chemical entities, are crucial for their potential applications. The study by Gilbert et al. (2011) on 3-(pyridin-2-yl-ethynyl)benzamide metabotropic glutamate receptor 5 negative allosteric modulators showcases the exploration of chemical modifications to enhance receptor binding and pharmacokinetic profiles (Gilbert et al., 2011).

Physical Properties Analysis The physical properties, such as solubility, melting points, and crystalline forms, significantly impact the compound's application. Yanagi et al. (2000) explored two polymorphs of a related compound, providing valuable data on its thermal behavior and stability (Yanagi et al., 2000).